4-(3-ethoxy-4-methoxybenzylidene)-2-(ethylthio)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(3-ethoxy-4-methoxyphenyl)methylidene]-2-ethylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C15H17NO3S2/c1-4-19-13-9-10(6-7-12(13)18-3)8-11-14(17)21-15(16-11)20-5-2/h6-9H,4-5H2,1-3H3/b11-8-
• InChI Key: MAQUDVWTQZOFJE-FLIBITNWSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)SC(=N2)SCC)OC
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)SC(=N2)SCC)OC
• Molecular Formula: C15H17NO3S2
• Molecular Weight: 323.4 g/mol

Description

4-(3-ethoxy-4-methoxybenzylidene)-2-(ethylthio)-1,3-thiazol-5(4H)-one is a heterocyclic compound that has been widely studied for its potential therapeutic applications. This compound is also known as EMTh-1 and has been synthesized by various methods.

Mechanism of Action

The mechanism of action of 4-(3-ethoxy-4-methoxybenzylidene)-2-(ethylthio)-1,3-thiazol-5(4H)-one is not fully understood. However, it has been suggested that this compound may exert its antimicrobial and anticancer effects by inducing oxidative stress and DNA damage in the target cells.
Biochemical and Physiological Effects
This compound has been shown to exhibit cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to possess antibacterial and antifungal activities. In addition, it has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(3-ethoxy-4-methoxybenzylidene)-2-(ethylthio)-1,3-thiazol-5(4H)-one in lab experiments is its broad-spectrum antimicrobial and anticancer activities. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 4-(3-ethoxy-4-methoxybenzylidene)-2-(ethylthio)-1,3-thiazol-5(4H)-one. One possible direction is to investigate its potential use as a photosensitizer in photodynamic therapy. Another direction is to study the mechanism of action of this compound in more detail to better understand its therapeutic potential. Additionally, the development of more efficient synthesis methods for this compound may facilitate its use in future studies.

Synthesis Methods

The synthesis of 4-(3-ethoxy-4-methoxybenzylidene)-2-(ethylthio)-1,3-thiazol-5(4H)-one has been reported by various methods. One of the most commonly used methods involves the reaction of 3-ethoxy-4-methoxybenzaldehyde with ethylthioacetic acid in the presence of ammonium acetate and acetic anhydride. The reaction mixture is then refluxed for several hours, and the resulting product is purified by recrystallization from ethanol.

Scientific Research Applications

4-(3-ethoxy-4-methoxybenzylidene)-2-(ethylthio)-1,3-thiazol-5(4H)-one has been studied for its potential therapeutic applications. It has been shown to possess antimicrobial, anticancer, and anti-inflammatory properties. This compound has also been studied for its potential use as a photosensitizer in photodynamic therapy.